L-Homocysteine thiolactone hydrochloride

Description

L-Homocysteine thiolactone is a thiolactone that results from the formal condensation of the mercapto (sulfanyl) and carboxylic acid groups of L-homocysteine . It has a role as a human metabolite, and it is also a member of tetrahydrothiophenes . Its molecular formula is C4H7NOS and its molecular weight is 117.17 g/mol .

DL-Homocysteine thiolactone hydrochloride, a related compound, is one of many amino acid derivatives and appears as a white crystalline powder . It is an important raw material in medicine and is used as an intermediate in the production of drugs such as erdosteine and citiolone . DL-Homocysteine thiolactone hydrochloride is soluble in water, dimethyl sulfoxide, and methanol . D,L-Homocysteine thiolactone can bind to plasma proteins and induce conformational changes, which can slow coagulation and create tightly packed fibrin structures . It may be detrimental to vascular function and induce oxidative stress and has exhibited cardiomodulatory, epileptogenic, and neurotoxic activities .

L-Homocysteine thiolactone is also an amine-reactive agent that can be utilized to study the post-translational modification of proteins, specifically at lysine residues .

• CAS No.: 31828-68-9
• Product Name: L-Homocysteine thiolactone hydrochloride
• Molecular Formula: C4H8ClNOS
• Molecular Weight: 153.63 g/mol
• IUPAC Name: (3S)-3-aminothiolan-2-one;hydrochloride
• Standard InChI: InChI=1S/C4H7NOS.ClH/c5-3-1-2-7-4(3)6;/h3H,1-2,5H2;1H/t3-;/m0./s1
• Standard InChIKey: ZSEGSUBKDDEALH-DFWYDOINSA-N
• SMILES: C1CSC(=O)C1N.Cl
• Canonical SMILES: C1CSC(=O)C1N.Cl
• Purity: > 95%
• Synonyms: (3S)-3-Aminodihydro-2(3H)-thiophenone Hydrochloride; (S)-3-Aminodihydro-2(3H)-thiophenone Hydrochloride; L-3-Aminodihydro-2(3H)-thiophenone Hydrochloride
• PubChem Compound: 10313226
• Last Modified: Aug 15 2023